4-(2,5-dimethoxybenzoyl)-N-methylbenzamide

• IUPAC Name: 4-(2,5-dimethoxybenzoyl)-N-methylbenzamide
• InChI: InChI=1S/C17H17NO4/c1-18-17(20)12-6-4-11(5-7-12)16(19)14-10-13(21-2)8-9-15(14)22-3/h4-10H,1-3H3,(H,18,20)
• InChI Key: GFYXRTIOVCIACK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C17H17NO4
• DSSTOX Substance ID: DTXSID90967557
• Molecular Weight: 299.32 g/mol
• CAS RN: 5306-25-2

Description

4-(2,5-dimethoxybenzoyl)-N-methylbenzamide, also known as DOM, is a psychoactive drug that belongs to the family of phenethylamines. It was first synthesized in the 1960s and has been used for research purposes since then. DOM is a potent hallucinogen and has been studied extensively for its effects on the human brain.

Mechanism of Action

4-(2,5-dimethoxybenzoyl)-N-methylbenzamide acts primarily by binding to serotonin receptors in the brain. It has a high affinity for the 5-HT2A receptor, which is thought to be responsible for its hallucinogenic effects. Activation of the 5-HT2A receptor leads to an increase in the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, which are thought to be responsible for the cognitive and perceptual effects of this compound.
Biochemical and Physiological Effects
This compound produces a range of biochemical and physiological effects in the human body. It has been found to increase heart rate and blood pressure, as well as cause dilation of the pupils. It also produces changes in body temperature and can cause sweating and chills. This compound has been found to increase the release of cortisol, a stress hormone, and has been associated with changes in immune function.

Advantages and Limitations for Lab Experiments

4-(2,5-dimethoxybenzoyl)-N-methylbenzamide has several advantages for laboratory experiments. It is a potent hallucinogen and produces profound changes in perception, mood, and thought, making it an ideal tool for investigating the neurochemical basis of these phenomena. It is also relatively stable and easy to synthesize, which makes it a cost-effective research tool. However, there are also several limitations to its use. It is a Schedule I controlled substance in the United States, which makes it difficult to obtain for research purposes. It is also highly potent and can produce intense and unpredictable effects, which can be difficult to control in a laboratory setting.

Future Directions

There are several future directions for research on 4-(2,5-dimethoxybenzoyl)-N-methylbenzamide. One area of interest is in the development of new drugs that target the 5-HT2A receptor. These drugs could have potential therapeutic applications in the treatment of mood disorders and other psychiatric conditions. Another area of interest is in the development of new analytical techniques for the detection and quantification of this compound and other hallucinogens in biological samples. These techniques could be useful in forensic toxicology and in monitoring drug use in clinical settings. Finally, there is a need for further research on the long-term effects of this compound and other hallucinogens on the human brain and body. This research could have important implications for public health and safety.
Conclusion
In conclusion, this compound is a potent hallucinogen that has been used extensively in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there are several limitations to its use, this compound remains an important tool for investigating the neurochemical basis of hallucinations, mood, and thought. Further research on this compound and other hallucinogens could have important implications for public health and safety.

Synthesis Methods

The synthesis of 4-(2,5-dimethoxybenzoyl)-N-methylbenzamide involves the reaction of 2,5-dimethoxybenzoyl chloride with N-methylbenzamide in the presence of a base. The reaction is carried out in an organic solvent, usually dichloromethane or chloroform. The resulting product is then purified through a series of recrystallization steps. The purity of the final product is critical for research purposes, and several analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy, are used to confirm its identity.

Scientific Research Applications

4-(2,5-dimethoxybenzoyl)-N-methylbenzamide has been used extensively in scientific research to study its effects on the human brain. It is a potent hallucinogen and has been found to produce profound changes in perception, mood, and thought. This compound has been used in studies investigating the neurochemical basis of hallucinations, as well as in studies investigating the role of serotonin receptors in the brain. It has also been used in studies investigating the effects of hallucinogens on cognitive function and memory.